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Compound Name: (2E,13Z2)-docosadienoyl-CoA

Cat. No.: B15597504

For Researchers, Scientists, and Drug Development Professionals

Abstract

(2E,13Z)-Docosadienoyl-CoA is a C22 unsaturated fatty acyl-CoA with a unique structure,
featuring a trans double bond at the C2 position and a cis double bond at the C13 position.
While this specific isomer is not extensively characterized in metabolic pathways, its synthesis
can be postulated through the coordinated action of fatty acid elongases, desaturases, and
activating enzymes. This technical guide outlines a hypothetical enzymatic pathway for the
synthesis of (2E,13Z)-docosadienoyl-CoA, providing detailed experimental protocols for the
key enzymatic steps and summarizing relevant quantitative data. The proposed pathway and
experimental workflows are visualized through diagrams to facilitate understanding. This
document serves as a foundational resource for researchers interested in the potential
synthesis and study of this novel fatty acyl-CoA.

Introduction

Very-long-chain fatty acids (VLCFAs) and their CoA esters are critical molecules in numerous
biological processes, including membrane structure, energy storage, and cell signaling.[1] The
specific stereochemistry of double bonds within these molecules dictates their physical
properties and biological functions. The molecule of interest, (2E,13Z)-docosadienoyl-CoA,
presents an intriguing combination of a trans double bond at the 2-position, a common
intermediate in fatty acid metabolism, and a cis double bond at the 13-position, which suggests
the action of a specific desaturase.
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This guide proposes a plausible enzymatic route to synthesize this molecule, starting from a
common precursor and utilizing known enzyme families:

o Acyl-CoA Synthetases (ACS): Activate fatty acids by attaching Coenzyme A.
o Fatty Acid Elongases (ELOVL): Extend the carbon chain of fatty acids.
o Fatty Acid Desaturases (FADS): Introduce double bonds at specific positions.

Hypothetical Enzymatic Synthesis Pathway

The proposed synthesis of (2E,13Z)-docosadienoyl-CoA begins with a C20:1 fatty acid
precursor, gondoic acid (cis-11-eicosenoic acid), and proceeds through elongation and
subsequent activation. The trans-2 double bond is a natural intermediate of the fatty acid
elongation cycle.

Pathway Overview

The logical flow of the proposed synthesis is as follows:
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Step 1: Elongation of Gondoic Acid

Gondoic Acid (20:1 cis-11)
Acyl-CoA Synthetase (ACS)

Gondoyl-CoA

3-keto-cis-13-docosenoyl-CoA
-ketoacyl-CoA reductase (KAR)
3-hydroxy-cis-13-docosenoyl-CoA

3-hydroxyagyl-CoA dehydratase (HACD)

Step 2: Final Activation (Alternative Pathway)

trans-2,cis-13-docosadienoyl-CoA (2E,13Z)-docosadienoic acid

rans-2-enoyl-CoA reductase (TER) [Final Product] Acyl-CoA Synthetase (ACS)

cis-13-docosenoyl-CoA (2E,132)-docosadienoyl-CoA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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